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Compound of Interest

Compound Name: Dimercury(l) oxalate

Cat. No.: B1630214

Disclaimer: A specific Safety Data Sheet (SDS) for Dimercury(l) oxalate could not be located.
The following guidance is based on the known hazards of inorganic mercury compounds,
which are expected to have similar toxicological properties. Researchers should treat
Dimercury(l) oxalate with extreme caution and handle it as a highly toxic substance.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Dimercury(l) oxalate. Adherence to these
procedures is vital for ensuring personal safety and minimizing environmental contamination.

Hazard Assessment and GHS Classification

Dimercury(l) oxalate, as an inorganic mercury compound, is presumed to be highly toxic. The
primary routes of exposure are inhalation, ingestion, and skin contact. Chronic exposure to
inorganic mercury can lead to severe health effects, including neurological damage and kidney
failure.[1][2][3][4]

Anticipated GHS Classification (based on inorganic mercury compounds):
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Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.
o H310: Fatal in contact with
Acute Toxicity, Dermal Category 2 )
skin.
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.

» o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure.

Hazardous to the Aquatic ] o
) Category 1 H400: Very toxic to aquatic life.
Environment, Acute Hazard

Hazardous to the Aquatic ) o
] H410: Very toxic to aquatic life
Environment, Long-term Category 1 _ _
with long lasting effects.
Hazard

Note: This classification is extrapolated from similar inorganic mercury compounds and should
be considered provisional.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Dimercury(l) oxalate. The
following table outlines the minimum required PPE.
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Body Part

Recommended PPE

Specifications and Best
Practices

Hands

Double gloves

Inner glove: Nitrile. Outer
glove: Heavy-duty nitrile or
neoprene. Inspect gloves for
any signs of degradation or
punctures before use. Change
gloves frequently, and
immediately if contamination is

suspected.[5]

Eyes/Face

Safety goggles and face shield

Chemical splash goggles are
essential. A face shield should
be worn in addition to goggles,
especially when there is a risk
of splashes or aerosol

generation.

Body

Chemical-resistant lab coat

and apron

A fully buttoned lab coat is
required. For procedures with
a higher risk of splashes, a
chemical-resistant apron
should be worn over the lab

coat.

Respiratory

N95 respirator or higher

For handling the solid
compound, a properly fitted
N95 respirator is the minimum
requirement to prevent

inhalation of airborne particles.

[2]

Operational Plan: Step-by-Step Handling Protocol

3.1. Preparation:

o Designated Area: All work with Dimercury(l) oxalate must be conducted in a designated

area within a certified chemical fume hood.[5]
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» Emergency Equipment: Ensure that a mercury spill kit, an eyewash station, and a safety
shower are readily accessible and in good working order.

» Waste Containers: Prepare clearly labeled, sealed containers for solid and liquid mercury
waste.[6]

3.2. Handling:

e Weighing: Weigh the solid compound within the fume hood. Use a disposable weighing
paper or a dedicated, labeled container.

e Solutions: When preparing solutions, add the solid Dimercury(l) oxalate to the solvent
slowly to avoid splashing.

e Avoid Aerosolization: Handle the compound gently to minimize the generation of dust or
aerosols.

o Containment: All apparatus and containers holding Dimercury(l) oxalate should be kept
within a secondary containment tray to control any potential spills.

3.3. Post-Handling:

o Decontamination: Wipe down the work surface in the fume hood with a suitable
decontaminating solution.

o Glove Removal: Remove outer gloves first, followed by inner gloves, ensuring no skin
contact with the contaminated outer surface.

e Hand Washing: Wash hands thoroughly with soap and water after completing work and
removing PPE.

Disposal Plan

All materials contaminated with Dimercury(l) oxalate are considered hazardous waste and
must be disposed of accordingly.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.youtube.com/watch?v=cCFzsWtvp6U
https://www.benchchem.com/product/b1630214?utm_src=pdf-body
https://www.benchchem.com/product/b1630214?utm_src=pdf-body
https://www.benchchem.com/product/b1630214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Disposal Container

Disposal Procedure

Solid Waste (e.qg.,

. o Labeled, sealed,
contaminated gloves, weighing

Collect all solid waste in the
and puncture- ) )
designated container. Do not

resistant container

paper, excess compound)

mix with other chemical waste.

Liquid Waste (e.g., solutions
o ) Labeled, sealed,
containing Dimercury(l)

q Collect all liquid waste in the
an
designated container. Do not

chemical-resistant container

oxalate)

dispose of down the drain.

Sharps (e.g., contaminated

needles or broken glassware) sharps container

Labeled, puncture-proof

Place all contaminated sharps

in the designated container.

Arrange for pickup of hazardous waste through your institution's Environmental Health and

Safety (EHS) office.

Emergency Procedures

Emergency Situation

Immediate Action

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and water for
at least 15 minutes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[7]

Spill

Evacuate the immediate area. If the spill is small
and you are trained to handle it, use a mercury
spill kit. For larger spills, or if you are not
trained, contact your institution's EHS or

emergency response team.
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Experimental Protocols Cited

While no specific experimental protocols for the direct use of Dimercury(l) oxalate in a
research application were found, a study by C.A. Peters details its synthesis.[8] This procedure
involves the precipitation of mercurous oxalate from a solution of mercurous nitrate by the
addition of ammonium oxalate.[8] The process requires careful control of reagent
concentrations and reaction conditions to ensure the purity of the final product.[8]

Visualizations
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Caption: Workflow for handling Dimercury(l) oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimercury(l) Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630214#personal-protective-equipment-for-
handling-dimercury-i-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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